Cas no 852136-97-1 (N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide
• CAS No: 852136-97-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6593711
• PubChem ID: 3237985
• Update Time: 2025-05-21

N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide
• N-[(1,2-dimethylindol-5-yl)methyl]butanamide
• SR-01000105677-1
• MLS000089478
• 852136-97-1
• SR-01000105677
• IDI1_009511
• HMS2406J16
• SMR000027835
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]butanamide
• AKOS024591922
• IFLab1_003052
• CHEMBL1499775
• HMS1420K16
• F0651-0127
• BRD-K39346202-001-08-6
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)butyramide
• Butanamide, N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-

• Inchi： 1S/C15H20N2O/c1-4-5-15(18)16-10-12-6-7-14-13(9-12)8-11(2)17(14)3/h6-9H,4-5,10H2,1-3H3,(H,16,18)
• InChI Key： DJEXVOVJJGMKCM-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2=C(C=1)C=C(C)N2C)(=O)CCC

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 479.4±33.0 °C(Predicted)
• pka: 15.95±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide

Research Brief on N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide (CAS: 852136-97-1): Recent Advances and Applications

N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide (CAS: 852136-97-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential use in drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound belongs to the indole derivative class, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Recent investigations have focused on elucidating the molecular interactions of N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide with specific biological targets, such as enzymes and receptors, to better understand its therapeutic potential. Advanced techniques like X-ray crystallography and molecular docking have been employed to study its binding affinity and selectivity.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and inhibiting the growth of certain cancer cell lines. These results suggest that N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide could serve as a promising lead compound for the development of novel anti-inflammatory and anticancer agents.

Further studies have explored the pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are critical for assessing its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

In addition to its pharmacological potential, recent research has also investigated the synthetic routes for producing N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide with high yield and purity. Novel catalytic methods and green chemistry approaches have been explored to improve the efficiency and sustainability of its synthesis. These advancements are expected to facilitate larger-scale production for preclinical and clinical studies.

Despite the promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity, off-target effects, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-(1,2-dimethyl-1H-indol-5-yl)methylbutanamide (CAS: 852136-97-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic potential and bring it closer to clinical application.